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Compound of Interest

Compound Name: Butyloctylmagnesium

Cat. No.: B15288106

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of butyloctylmagnesium. Butyloctylmagnesium is a pyrophoric and water-reactive
organometallic reagent, demanding rigorous adherence to safety procedures to prevent fire,
explosion, and chemical burns.[1][2] These guidelines are intended for use by trained
personnel in a controlled laboratory environment.

Hazard Summary and Chemical Properties

Butyloctylmagnesium is highly reactive and poses several significant hazards:
e Pyrophoric: Spontaneously ignites upon contact with air.[2]

o Water-Reactive: Reacts violently with water and moisture, releasing flammable gases that
can spontaneously ignite.[2]

o Corrosive: Causes severe skin burns and eye damage.[2]

Due to these properties, all handling and storage procedures must be conducted under an inert
atmosphere (e.g., nitrogen or argon).[1][3]

Chemical Information:
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Property

Value

Source

Chemical Name

Butyloctylmagnesium

[2]

CAS Number 69929-18-6 [2][4]
Molecular Formula C12H26Mg [2]14]
Molecular Weight 194.65 g/mol [4]

Storage Procedures

Proper storage of butyloctylmagnesium is critical to maintain its integrity and prevent

hazardous situations.

Storage Parameter

Recommendation

Rationale

Under a dry, inert atmosphere

To prevent reaction with air

Atmosphere ) and moisture, which can lead
(e.g., nitrogen or argon). o
to ignition.[1][3]
To minimize decomposition
and pressure buildup. Specific
Store in a cool, dry, and well- temperature ranges are not
Temperature . . _
ventilated place. widely available, but
refrigeration is common for
reactive organometallics.
) Store in the original, tightly To prevent contamination and
Container _ _
sealed container. ensure proper containment.
] ) To segregate from ignition
Store in a designated area for o
_ _ sources, water, oxidizing
Location pyrophoric reagents, away _ ,
] ) ) agents, and other incompatible
from incompatible materials. )
chemicals.
Ensure the container is clearly
) labeled with the chemical For clear identification and
Labeling o
name and all relevant hazard communication of hazards.
warnings.
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Handling Procedures

All manipulations of butyloctylmagnesium must be performed by trained personnel using

appropriate engineering controls and personal protective equipment.

Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory when handling butyloctylmagnesium.

PPE Item

Specification

Purpose

Eye Protection

Chemical splash goggles and

a face shield.

To protect against splashes
and chemical burns to the

eyes and face.[5]

Hand Protection

Flame-resistant (e.g.,
Nomex®) outer gloves over
chemical-resistant inner gloves

(e.g., nitrile).

To provide both fire protection

and chemical resistance.[1]

Body Protection

A flame-resistant lab coat, fully

buttoned.

To protect the skin from fire

and chemical splashes.[1][5]

Footwear

Closed-toe, closed-heel shoes
made of a non-porous

material.

To protect the feet from spills.

[1]

Engineering Controls

e Fume Hood or Glovebox: All manipulations must be conducted in a certified chemical fume

hood or a glovebox with an inert atmosphere.[5]

 Inert Atmosphere: A reliable source of dry nitrogen or argon gas is required for purging and

blanketing.

o Safety Equipment: A Class D fire extinguisher (for combustible metals), an eyewash station,

and a safety shower must be readily accessible.

Experimental Protocols
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Protocol for Transferring Butyloctylmagnesium Solution

This protocol describes the transfer of a butyloctylmagnesium solution from a Sure/Seal™
bottle to a reaction flask using a double-tipped needle technique.

Materials:

e Sure/Seal™ bottle of butyloctylmagnesium solution

e Dry, nitrogen-flushed reaction flask with a rubber septum
e Double-tipped needle (cannula)

» Nitrogen or argon gas source with a bubbler

e Syringes and needles for inert gas handling

Procedure:

e Preparation:

o Ensure the reaction flask is thoroughly dried and assembled with a magnetic stir bar and a
rubber septum.

o Purge the reaction flask with dry nitrogen or argon for at least 15 minutes.

o Set up a nitrogen/argon inlet to the reaction flask, connected to a bubbler to maintain a
positive pressure of inert gas.

e Pressurizing the Reagent Bottle:
o Carefully remove the plastic cap from the Sure/Seal™ boittle.

o Insert a needle connected to the nitrogen/argon source through the septum of the reagent
bottle.

o Insert a second needle through the septum to act as a vent.
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o Gently flush the headspace of the bottle with the inert gas for a few minutes, then remove
the vent needle. This will create a slight positive pressure in the bottle.

e Transfer:

[¢]

Purge the double-tipped needle with inert gas by inserting one end into the headspace of
the nitrogen-flushed reaction flask.

o Insert the other end of the double-tipped needle through the septum into the headspace of
the reagent bottle.

o Lower the end of the needle in the reagent bottle into the solution.

o The positive pressure in the reagent bottle will push the solution through the needle into
the reaction flask.

o To stop the transfer, raise the needle above the liquid level in the reagent bottle.
o Completion:

o Once the desired amount of reagent is transferred, remove the double-tipped needle from
the reaction flask first, and then from the reagent bottle.

o Replace the plastic cap on the Sure/Seal™ bottle.

o The transferred butyloctylmagnesium is now ready for use in the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for
Butyloctylmagnesium]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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